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11beta,17-Bis(4-bromobenzoyloxy)-9beta-hydroxy-ent-beyerene 11beta,17-Bis(4-bromobenzoyloxy)-9beta-hydroxy-ent-beyerene
Brand Name: Vulcanchem
CAS No.: 134513-15-8
VCID: VC0157422
InChI: InChI=1S/C34H38Br2O5/c1-30(2)13-4-14-31(3)26(30)19-27(41-29(38)23-7-11-25(36)12-8-23)33-17-15-32(20-33,16-18-34(31,33)39)21-40-28(37)22-5-9-24(35)10-6-22/h5-12,15,17,26-27,39H,4,13-14,16,18-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1
SMILES: CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C
Molecular Formula: C34H38Br2O5
Molecular Weight: 686.5 g/mol

11beta,17-Bis(4-bromobenzoyloxy)-9beta-hydroxy-ent-beyerene

CAS No.: 134513-15-8

Main Products

VCID: VC0157422

Molecular Formula: C34H38Br2O5

Molecular Weight: 686.5 g/mol

11beta,17-Bis(4-bromobenzoyloxy)-9beta-hydroxy-ent-beyerene - 134513-15-8

CAS No. 134513-15-8
Product Name 11beta,17-Bis(4-bromobenzoyloxy)-9beta-hydroxy-ent-beyerene
Molecular Formula C34H38Br2O5
Molecular Weight 686.5 g/mol
IUPAC Name [(2S,4R,9R,10R,13S)-2-(4-bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate
Standard InChI InChI=1S/C34H38Br2O5/c1-30(2)13-4-14-31(3)26(30)19-27(41-29(38)23-7-11-25(36)12-8-23)33-17-15-32(20-33,16-18-34(31,33)39)21-40-28(37)22-5-9-24(35)10-6-22/h5-12,15,17,26-27,39H,4,13-14,16,18-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1
Standard InChIKey DNJYQSYRCGUZKV-JEKDLXOTSA-N
Isomeric SMILES C[C@@]12CCCC([C@H]1C[C@@H](C34[C@]2(CC[C@](C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)(C)C
SMILES CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C
Canonical SMILES CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C
Synonyms 11 beta,17-bis(4-bromobenzoyloxy)-9 beta-hydroxy-ent-beyerene
11,17-BBBHB
11,17-bis(4-bromobenzoyloxy)-9-hydroxybeyerene
PubChem Compound 3083210
Last Modified Nov 11 2021
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